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In the landscape of modern synthetic chemistry, the pursuit of molecular complexity from
simple, versatile starting materials is a paramount objective. 4'-Bromo-3-iodobenzophenone
(CAS No. 96464-18-5) emerges as a preeminent building block for precisely this purpose.[1][2]
[3] Its architecture, featuring a robust benzophenone core functionalized with two distinct
halogen atoms at electronically and sterically different positions, offers a powerful handle for
controlled, sequential chemical transformations. The true synthetic value of this molecule lies
not just in the presence of two halogens, but in their differential reactivity. The carbon-iodine (C-
I) bond is inherently weaker and thus more susceptible to oxidative addition by palladium(0)
catalysts than the more stable carbon-bromine (C-Br) bond.[4][5] This reactivity gradient is the
cornerstone of its utility, enabling chemists to perform selective cross-coupling reactions at the
iodine position while preserving the bromine for subsequent, orthogonal functionalization. This
guide provides a comprehensive overview of the properties, synthesis, and strategic
applications of 4'-Bromo-3-iodobenzophenone, with a focus on its role in palladium-catalyzed
cross-coupling reactions that are fundamental to drug discovery and materials science.

Core Characteristics of 4'-Bromo-3-
iodobenzophenone
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A thorough understanding of the physicochemical properties of a building block is critical for its
effective use in synthesis.

Physicochemical Properties

The key properties of 4'-Bromo-3-iodobenzophenone are summarized below, providing
essential data for reaction planning and safety considerations.

Property Value Reference
CAS Number 96464-18-5 [1]12]16]
Molecular Formula Ci3HsBriO [11[2][6]
Molecular Weight 387.01 g/mol [1][2][6]
Melting Point 151-154 °C

Boiling Point 427.2 °C at 760 mmHg [6]

Density 1.88 g/cm3 [6]
Appearance Solid

Structural Features and Reactivity

The molecular structure of 4'-Bromo-3-iodobenzophenone is the source of its synthetic
power. The molecule consists of two phenyl rings linked by a ketone, with a bromine atom on
one ring and an iodine atom on the other.

Caption: Structure of 4'-Bromo-3-iodobenzophenone.

The key to its utility is the significant difference in the bond dissociation energies of the C-I and
C-Br bonds. The C-I bond is weaker, making it the preferred site for oxidative addition in
palladium-catalyzed cross-coupling reactions.[4] This allows for a predictable and highly
regioselective first coupling reaction at the 3-iodo position, leaving the 4'-bromo position
available for a second, different transformation.[5][7]
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Synthetic Pathways to 4'-Bromo-3-
iodobenzophenone

While commercially available, understanding the synthesis of this building block provides
insight into its structure and potential impurities. A common and effective method for
synthesizing benzophenones is the Friedel-Crafts acylation. In a plausible synthetic route, 3-
iodobenzoyl chloride could be reacted with bromobenzene in the presence of a Lewis acid
catalyst, such as aluminum chloride (AICI3).
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Proposed Friedel-Crafts Acylation Route
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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